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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

lithium-based greases.

Frequently Asked Questions (FAQs)
Q1: What are the initial visual signs of water contamination in my lithium grease sample?

A1: The first indications of water contamination are a change in the grease's appearance. It

may turn cloudy, hazy, or opaque.[1] As the water content increases, the grease will become

emulsified, taking on a milky appearance.

Q2: How does water contamination affect the performance of lithium-based grease?

A2: Water contamination can significantly degrade the performance of lithium-based grease. It

can lead to:

Loss of Consistency: The grease may soften, leading to leakage.[2][3]

Reduced Lubricity: The lubricating film can be compromised, increasing friction and wear.[1]

Corrosion: The presence of water promotes rust and corrosion of metal surfaces.[1][4]

Additive Depletion: Water can react with and deplete the effectiveness of additives in the

grease.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b108022?utm_src=pdf-interest
https://www.cn-lubricantadditive.com/blog/how-to-check-whether-there-is-water-in-the-grease-28957.html
https://www.savantlab.com/testing-highlights/karl-fischer-water-testing-astm-d6304-procedure-b-and-c/
https://www.acs.org/molecule-of-the-week/archive/l/lithium-12-hydroxystearate.html
https://www.cn-lubricantadditive.com/blog/how-to-check-whether-there-is-water-in-the-grease-28957.html
https://www.cn-lubricantadditive.com/blog/how-to-check-whether-there-is-water-in-the-grease-28957.html
https://www.mt.com/supportive_content/ana_chem_applications/titration/M734
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emulsification: The formation of a water-in-oil emulsion changes the grease's structure and

lubricating properties.[5]

Q3: What is the difference between dissolved, emulsified, and free water in grease?

A3: Water can exist in grease in three states:

Dissolved Water: Individual water molecules are dispersed throughout the grease. At this

stage, the grease may still appear clear.

Emulsified Water: As the water content surpasses the saturation point, it forms microscopic

droplets suspended in the grease, leading to a cloudy or milky appearance.[4]

Free Water: This is water that is not absorbed by the grease and can exist as a separate

layer. Free water is the most damaging as it directly contributes to corrosion and loss of

lubrication.

Q4: Are there simple, qualitative tests I can perform in the lab to detect water?

A4: Yes, there are a few simple tests you can conduct:

Crackle Test: Place a small amount of the grease on a hot plate heated to around 160°C. If

water is present, you will hear a crackling or popping sound as the water vaporizes.[1]

Visual Test in a Test Tube: Take a sample of the grease in a test tube. If the grease appears

turbid or emulsified, it likely contains water.[1]

Heating in a Test Tube: Gently heat the test tube with the grease sample. The presence of

aerosols, bubbles, or water droplets on the tube wall indicates water contamination.[1]

Copper Sulfate Test: Add a small amount of anhydrous (white) copper sulfate powder to the

grease in a test tube. If water is present, the copper sulfate will turn blue.[1]

Q5: How does the water resistance of lithium complex grease compare to calcium sulfonate

grease?

A5: Generally, calcium sulfonate greases exhibit superior water resistance compared to lithium

complex greases.[6] They can absorb more water while maintaining their structure and have
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better water washout and spray-off characteristics. Lithium complex greases are more

susceptible to softening in the presence of water.

Troubleshooting Guide
This guide provides a systematic approach to diagnosing and resolving issues related to water

contamination in your experiments.

Problem: I suspect my lithium-based grease is contaminated with water.

Initial Assessment:

Visual Inspection: Does the grease appear cloudy, milky, or has its color changed?

Qualitative Test: Perform a crackle test. Does it produce a crackling sound?

Application Issue: Have you noticed an increase in bearing noise, temperature, or grease

leakage from your experimental setup?

If the answer to any of these is "yes," proceed with the following troubleshooting steps.

Troubleshooting Workflow Diagram
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Troubleshooting Water Contamination

Start: Suspected Water Contamination

Visual Inspection:
Cloudy, Milky, Opaque?

Perform Crackle Test:
Popping/Crackling Sound?

Yes

Quantitative Analysis:
Karl Fischer Titration (ASTM D6304)

No, but still suspect

Yes

Water Level Acceptable

No

Compare to Application Limits

Below Limit

Water Level Unacceptable

Above Limit

Investigate Source of Contamination:
- Storage Conditions

- Handling Procedures
- Seal Integrity

Remediation:
- Purge and replace grease

- Improve storage and handling
- Repair/replace seals

End: Problem Resolved

Click to download full resolution via product page

Caption: A flowchart for troubleshooting water contamination in lithium-based greases.
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Data Presentation
Table 1: Effect of Water Contamination on NLGI Grade 2 Lithium Complex Grease Properties

Water Content (%)
Approximate Change in
Worked Penetration (ASTM
D217)

Approximate Change in
Dropping Point (ASTM
D2265)

0 Baseline Baseline (~260°C)

1-2 5-10% increase (softening) 5-15°C decrease

>5
>15% increase (significant

softening)
>20°C decrease

Note: These are generalized values and can vary based on the specific grease formulation.

Table 2: Comparative Water Resistance of Grease Thickeners (ASTM D1264 Water Washout

@ 79°C)

Grease Thickener Type Typical Weight Loss (%) Water Resistance Rating

Lithium Complex < 10% Good

Calcium Sulfonate < 5% Excellent

Polyurea < 15% Fair to Good

Simple Lithium > 20% Poor

Experimental Protocols
Protocol 1: Quantitative Determination of Water Content
by Karl Fischer Titration (ASTM D6304)
Objective: To accurately quantify the amount of water in a grease sample.

Methodology: This method utilizes a coulometric Karl Fischer titrator with an oven accessory,

which is ideal for viscous samples like grease.
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Procedure:

Apparatus Setup: Prepare the Karl Fischer titrator according to the manufacturer's

instructions. Ensure the titration cell is clean, dry, and sealed to prevent atmospheric

moisture ingress.[7]

Reagent Preparation: Add the appropriate Karl Fischer anode and cathode solutions to their

respective compartments in the titration cell.[7]

System Conditioning: Run a pre-titration sequence to neutralize any residual water in the

titration cell until a stable, low-drift endpoint is reached.

Sample Preparation: Accurately weigh a representative portion of the grease sample into a

clean, dry sample vial. The sample size should be chosen based on the expected water

content (refer to ASTM D6304 guidelines).[7]

Analysis:

Seal the vial and place it in the oven of the Karl Fischer apparatus.

The oven heats the sample, vaporizing the water.

A dry, inert carrier gas (e.g., nitrogen) sweeps the vaporized water into the titration cell.[2]

[8]

In the titration cell, the water reacts with the iodine-containing Karl Fischer reagent. The

instrument coulometrically generates iodine to react with the water.

The titration endpoint is reached when all the water has reacted, and the instrument

detects an excess of iodine.

Calculation: The instrument calculates the total water content based on the amount of

current required to generate the iodine, and typically reports the result in parts per million

(ppm) or percentage.

Protocol 2: Evaluation of Water Washout Characteristics
(ASTM D1264)
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Objective: To assess the ability of a grease to resist being washed away by water.

Methodology: This test involves packing a ball bearing with the test grease, rotating it at a

constant speed while being subjected to a jet of water at a controlled temperature, and

measuring the amount of grease lost.[9][10][11]

Procedure:

Apparatus Setup: Assemble the water washout test apparatus, which includes a reservoir, a

circulating pump, a drive motor, and a bearing housing.[12]

Sample Preparation:

Thoroughly clean and dry a standard ball bearing (size 6204).

Weigh the clean, dry bearing.

Pack the bearing with 4.00 ± 0.05 g of the test grease.

Weigh the packed bearing to determine the initial mass of the grease.

Test Execution:

Install the packed bearing into the housing in the test apparatus.

Fill the reservoir with distilled water and heat it to the specified test temperature (typically

38°C or 79°C).[11]

Start the drive motor to rotate the bearing at 600 ± 30 rpm.

Start the water pump to impinge a jet of water onto the bearing housing at a rate of 5 ± 0.5

mL/s.[11]

Continue the test for 60 ± 1 minute.[11]

Post-Test Analysis:

Stop the motor and the water flow.
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Carefully remove the bearing from the housing.

Dry the bearing in an oven at 77 ± 2°C for 15 hours.[11]

Allow the bearing to cool to room temperature in a desiccator.

Weigh the dried bearing.

Calculation: Calculate the percentage of grease washed out using the following formula:

Grease Loss (%) = ((Initial Grease Mass - Final Grease Mass) / Initial Grease Mass) * 100

Mandatory Visualizations
Chemical Pathway of Thickener Degradation

Hydrolysis of Lithium 12-Hydroxystearate Thickener

Water (H₂O) Enters Grease Matrix

 Hydrolysis Reaction| Water attacks the ester linkage of the soap molecule

Lithium 12-Hydroxystearate (Lithium Soap Thickener)
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Caption: The hydrolysis pathway of lithium soap thickener due to water contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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